Cas no 70393-58-7 (Benzene, 1-(1,1-dimethylethyl)-2,4-diisothiocyanato-)

Benzene, 1-(1,1-dimethylethyl)-2,4-diisothiocyanato- structure
70393-58-7 structure
Product Name:Benzene, 1-(1,1-dimethylethyl)-2,4-diisothiocyanato-
CAS No:70393-58-7
MF:C12H12N2S2
MW:248.367079734802
CID:547304
PubChem ID:71404963
Update Time:2025-04-19

Benzene, 1-(1,1-dimethylethyl)-2,4-diisothiocyanato- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(1,1-dimethylethyl)-2,4-diisothiocyanato-
    • 1-tert-butyl-2,4-diisothiocyanatobenzene
    • DTXSID20825777
    • 70393-58-7
    • Inchi: 1S/C12H12N2S2/c1-12(2,3)10-5-4-9(13-7-15)6-11(10)14-8-16/h4-6H,1-3H3
    • InChI Key: BONRYEIIMIBIBI-UHFFFAOYSA-N
    • SMILES: S=C=NC1C=C(C=CC=1C(C)(C)C)N=C=S

Computed Properties

  • Exact Mass: 248.04436
  • Monoisotopic Mass: 248.04419074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 88.9Ų

Experimental Properties

  • PSA: 24.72
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